Cas no 2137820-79-0 (2-chloro-3-[4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl]pyridine)

2-Chloro-3-[4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl]pyridine is a heterocyclic compound featuring a pyridine core substituted with a chloro group and a difluoromethyl-substituted pyrazole moiety. This structure imparts unique physicochemical properties, including enhanced stability and reactivity, making it a valuable intermediate in agrochemical and pharmaceutical synthesis. The presence of the difluoromethyl group contributes to improved metabolic stability and bioavailability, while the isopropyl substituent on the pyrazole ring enhances lipophilicity. Its well-defined molecular architecture allows for precise functionalization, facilitating its use in the development of advanced active ingredients. The compound’s high purity and consistent performance make it suitable for research and industrial applications requiring reliable synthetic building blocks.
2-chloro-3-[4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl]pyridine structure
2137820-79-0 structure
Product Name:2-chloro-3-[4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl]pyridine
CAS No:2137820-79-0
MF:C12H12ClF2N3
MW:271.693588256836
CID:6492039
PubChem ID:165951831
Update Time:2025-05-21

2-chloro-3-[4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl]pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-3-[4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl]pyridine
    • EN300-841004
    • 2137820-79-0
    • Inchi: 1S/C12H12ClF2N3/c1-7(2)18-6-9(12(14)15)10(17-18)8-4-3-5-16-11(8)13/h3-7,12H,1-2H3
    • InChI Key: DJXAHWLTNANQIG-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC=CN=1)C1C(C(F)F)=CN(C(C)C)N=1

Computed Properties

  • Exact Mass: 271.0687814g/mol
  • Monoisotopic Mass: 271.0687814g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 30.7Ų

2-chloro-3-[4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl]pyridine Pricemore >>

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Additional information on 2-chloro-3-[4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl]pyridine

Research Briefing on 2-chloro-3-[4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl]pyridine (CAS: 2137820-79-0)

In recent years, the compound 2-chloro-3-[4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl]pyridine (CAS: 2137820-79-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyrazole-pyridine scaffold, has demonstrated promising potential in various therapeutic applications, particularly in the development of novel agrochemicals and pharmaceuticals. The presence of difluoromethyl and isopropyl substituents enhances its bioactivity and metabolic stability, making it a valuable candidate for further investigation.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. One notable area of research involves its role as a potent inhibitor of specific enzymatic pathways. For instance, preliminary data suggest that 2-chloro-3-[4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl]pyridine exhibits inhibitory effects on key enzymes involved in inflammatory and proliferative processes. These findings have sparked interest in its potential application as a therapeutic agent for conditions such as autoimmune diseases and certain cancers.

The synthesis and optimization of 2-chloro-3-[4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl]pyridine have also been a focal point of recent research. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and regioselective functionalization, have been employed to improve yield and purity. Additionally, computational modeling and structure-activity relationship (SAR) studies have provided insights into the compound's pharmacophore, facilitating the design of derivatives with enhanced efficacy and reduced toxicity.

In the agrochemical sector, this compound has shown remarkable potential as a next-generation pesticide. Its mode of action involves targeting specific receptors in pests, leading to disruption of their nervous systems. Field trials have demonstrated high efficacy against a broad spectrum of insect pests while exhibiting minimal environmental impact. Regulatory assessments are currently underway to evaluate its safety profile and potential for commercial use.

Despite these advancements, challenges remain in the development and application of 2-chloro-3-[4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl]pyridine. Issues such as scalability of synthesis, bioavailability, and long-term environmental effects require further investigation. Collaborative efforts between academia and industry are essential to address these challenges and unlock the full potential of this compound.

In conclusion, 2-chloro-3-[4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazol-3-yl]pyridine represents a versatile and promising molecule in both pharmaceutical and agrochemical research. Ongoing studies continue to uncover its multifaceted applications, paving the way for innovative solutions in disease treatment and crop protection. Future research should prioritize translational studies to bridge the gap between laboratory findings and real-world applications.

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